5-[3-(Trifluoromethyl)phenyl]-1,2-oxazole-3-carboxylic acid

• IUPAC Name: 5-[3-(trifluoromethyl)phenyl]-1,2-oxazole-3-carboxylic acid
• InChI: InChI=1S/C11H6F3NO3/c12-11(13,14)7-3-1-2-6(4-7)9-5-8(10(16)17)15-18-9/h1-5H,(H,16,17)
• InChI Key: GHZGFZXDUYXVEW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C2=CC(=NO2)C(=O)O
• Molecular Formula: C11H6F3NO3
• Molecular Weight: 257.16 g/mol

Description

“5-[3-(Trifluoromethyl)phenyl]-1,2-oxazole-3-carboxylic acid” is a chemical compound with the molecular formula C11H6F3NO3. It has a molecular weight of 257.17. The compound is in the form of a powder and is stored at room temperature.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C11H6F3NO3/c12-11(13,14)7-4-2-1-3-6(7)9-5-8(10(16)17)15-18-9/h1-5H, (H,16,17). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

“this compound” is a powder that is stored at room temperature. It has a molecular weight of 257.17.

Scientific Research Applications

5-[3-(Trifluoromethyl)phenyl]-1,2-oxazole-3-carboxylic acid has a wide range of applications in scientific research. It has been used as a reagent in organic synthesis, as a catalyst in drug development, and as a reagent in analytical chemistry. It has also been used to study the mechanism of action of drugs, to study the biochemical and physiological effects of drugs, and to study the metabolism of drugs.

Mechanism of Action

Target of Action

The compound is likely to interact with a variety of proteins or receptors due to its structural features .

Mode of Action

Compounds with similar structures have been found to interact with their targets through non-covalent interactions such as hydrogen bonding, aromatic stacking, and electrostatic interactions .

Biochemical Pathways

It’s worth noting that compounds with similar structures have been found to exhibit various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that such compounds may affect a wide range of biochemical pathways.

Pharmacokinetics

The trifluoromethyl group is known to improve the metabolic stability of pharmaceutical compounds, which could potentially enhance the bioavailability of this compound .

Result of Action

Based on the wide range of biological activities exhibited by structurally similar compounds, it can be speculated that this compound may have diverse effects at the molecular and cellular levels .

Advantages and Limitations for Lab Experiments

The advantages of using 5-[3-(Trifluoromethyl)phenyl]-1,2-oxazole-3-carboxylic acid in lab experiments include its low toxicity, low cost, and low volatility. It is also relatively easy to synthesize and is a versatile compound with a wide range of applications. The main limitation of using this compound in lab experiments is that its mechanism of action is still not well understood, so it is difficult to predict its effects.

Future Directions

The future directions for 5-[3-(Trifluoromethyl)phenyl]-1,2-oxazole-3-carboxylic acid research include further exploration of its mechanism of action, biochemical and physiological effects, and potential applications. In addition, further research is needed to determine the optimal conditions for its synthesis and to explore its potential as a drug development reagent. Additionally, further research is needed to investigate the effects of this compound on the metabolism of drugs and to explore its potential as a catalyst in organic synthesis. Finally, research is needed to explore the potential of this compound as a reagent in analytical chemistry.

Synthesis Methods

The synthesis of 5-[3-(Trifluoromethyl)phenyl]-1,2-oxazole-3-carboxylic acid is relatively straightforward and can be accomplished in a few steps. The first step involves the reaction of 3-trifluoromethyl phenol with acetic anhydride in the presence of pyridine to form 5-trifluoromethyl phenyl acetate. The second step involves the reaction of the acetate with oxalyl chloride in the presence of pyridine to form this compound.

Safety and Hazards

The compound “5-[3-(Trifluoromethyl)phenyl]-1,2-oxazole-3-carboxylic acid” has several safety precautions associated with it. It has been classified with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. The compound should be handled with personal protective equipment, and exposure should be avoided.